Cas no 1186482-12-1 (4-Propoxy-2-(trifluoromethyl)phenylboronic acid pinacol ester)

4-Propoxy-2-(trifluoromethyl)phenylboronic acid pinacol ester is a high-purity boronic ester derivative widely used in Suzuki-Miyaura cross-coupling reactions. Its trifluoromethyl and propoxy substituents enhance reactivity and stability, making it valuable in pharmaceutical and agrochemical synthesis. The pinacol ester group improves handling and shelf-life by protecting the boronic acid moiety from protodeboronation. This compound exhibits excellent compatibility with diverse reaction conditions, enabling efficient C-C bond formation in complex molecular architectures. Its structural features facilitate selective coupling with aryl and heteroaryl halides, offering versatility in fine chemical synthesis. The product is typically supplied with rigorous quality control to ensure consistent performance in demanding applications.

4-Propoxy-2-(trifluoromethyl)phenylboronic acid pinacol ester structure

1186482-12-1 structure

Product Name:4-Propoxy-2-(trifluoromethyl)phenylboronic acid pinacol ester

CAS No:1186482-12-1

MF:C₁₆H₂₂BF₃O₃

MW:330.150295734406

MDL:MFCD18384159

CID:1039143

PubChem ID:68912888

Update Time:2025-05-28

4-Propoxy-2-(trifluoromethyl)phenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

- 4,4,5,5-Tetramethyl-2-(4-propoxy-2-(trifluoromethyl)phenyl)-1,3,2-dioxaborolane
- 4,4,5,5-Tetramethyl-2-(4-propoxy-2-(trifluoromethyl)-phenyl)-1,3,2-dioxaborolane
- 4,4,5,5-Tetramethyl-2-(4-propoxy-2-trifluoromethyl-phenyl)-[1,3,2]dioxaborolane
- 4-propoxy-2-((trifluoromethyl)phenyl)boronic acid pinacol ester
- AK-96253
- ANW-54795
- CTK8B6907
- KB-239347
- SureCN4102323
- DTXSID80739240
- 4-Propoxy-2-(trifluoromethyl)phenylboronic acid, pinacol ester
- 4-Propoxy-2-(trifluoromethyl)phenylboronic acid pinacol ester
- SCHEMBL4102323
- BS-25668
- 1186482-12-1
- MFCD18384159
- CS-0175975
- 4,4,5,5-tetramethyl-2-[4-propoxy-2-(trifluoromethyl)phenyl]-1,3,2-dioxaborolane
- AKOS016001217
- MDL： MFCD18384159
- Inchi： 1S/C16H22BF3O3/c1-6-9-21-11-7-8-13(12(10-11)16(18,19)20)17-22-14(2,3)15(4,5)23-17/h7-8,10H,6,9H2,1-5H3
- InChI Key： MUJRSPJLIABSDT-UHFFFAOYSA-N
- SMILES： FC(C1C=C(C=CC=1B1OC(C)(C)C(C)(C)O1)OCCC)(F)F

Computed Properties

Exact Mass: 330.1614092g/mol
Monoisotopic Mass: 330.1614092g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 23
Rotatable Bond Count: 5
Complexity: 396
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 27.7Å²

Experimental Properties

Density: 1.1±0.1 g/cm3
Boiling Point: 368.3±42.0 °C at 760 mmHg
Flash Point: 176.6±27.9 °C
Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-Propoxy-2-(trifluoromethyl)phenylboronic acid pinacol ester Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4-Propoxy-2-(trifluoromethyl)phenylboronic acid pinacol ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019120201-5g	4,4,5,5-Tetramethyl-2-(4-propoxy-2-(trifluoromethyl)phenyl)-1,3,2-dioxaborolane	1186482-12-1	95%	5g	$782.04	2023-09-04
Chemenu	CM136397-1g	4,4,5,5-Tetramethyl-2-(4-propoxy-2-(trifluoromethyl)phenyl)-1,3,2-dioxaborolane	1186482-12-1	98%	1g	$248	2021-08-05
Chemenu	CM136397-5g	4,4,5,5-Tetramethyl-2-(4-propoxy-2-(trifluoromethyl)phenyl)-1,3,2-dioxaborolane	1186482-12-1	98%	5g	$871	2021-08-05
Chemenu	CM136397-1g	4,4,5,5-Tetramethyl-2-(4-propoxy-2-(trifluoromethyl)phenyl)-1,3,2-dioxaborolane	1186482-12-1	98%	1g	$356	2023-02-03
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abcr	AB311516-1 g	4-Propoxy-2-(trifluoromethyl)phenylboronic acid pinacol ester, 98%; .	1186482-12-1	98%	1g	€450.00	2023-04-26
TRC	P831685-100mg	4-Propoxy-2-(trifluoromethyl)phenylboronic acid pinacol ester	1186482-12-1		100mg	$138.00	2023-05-17
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